Cas no 2228876-92-2 (tert-butyl N-4-(4-aminobutyl)-3-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(4-aminobutyl)-3-hydroxyphenylcarbamate
• CAS No: 2228876-92-2
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 6475768
• PubChem ID: 165645414
• Update Time: 2025-05-21

tert-butyl N-4-(4-aminobutyl)-3-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(4-aminobutyl)-3-hydroxyphenylcarbamate
• 2228876-92-2
• tert-butyl N-[4-(4-aminobutyl)-3-hydroxyphenyl]carbamate
• EN300-1904026

• Inchi： 1S/C15H24N2O3/c1-15(2,3)20-14(19)17-12-8-7-11(13(18)10-12)6-4-5-9-16/h7-8,10,18H,4-6,9,16H2,1-3H3,(H,17,19)
• InChI Key： VAIXQYVKBFYIRI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)O)CCCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-4-(4-aminobutyl)-3-hydroxyphenylcarbamate

tert-butyl N-4-(4-aminobutyl)-3-hydroxyphenylcarbamate (CAS No. 2228876-92-2): An Overview

tert-butyl N-4-(4-aminobutyl)-3-hydroxyphenylcarbamate (CAS No. 2228876-92-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as tBuOC(O)NH-C6H4-OH-4-(NH2CH2CH2CH2), is characterized by its unique structural features, which include a tert-butyl carbamate group, a hydroxyphenyl moiety, and an aminobutyl chain. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for ongoing research.

The tert-butyl carbamate group in tert-butyl N-4-(4-aminobutyl)-3-hydroxyphenylcarbamate is known for its ability to modulate the stability and reactivity of the compound. This group can protect the amine functionality during synthetic transformations, making it a valuable intermediate in the synthesis of complex molecules. The hydroxyphenyl moiety, on the other hand, imparts hydrophilic properties to the molecule, which can influence its solubility and bioavailability. The aminobutyl chain provides additional functional groups that can be modified to enhance the compound's biological activity or pharmacological properties.

Recent studies have highlighted the potential of tert-butyl N-4-(4-aminobutyl)-3-hydroxyphenylcarbamate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that compounds with similar structures can act as inhibitors of specific enzymes involved in the pathogenesis of diseases such as Alzheimer's and Parkinson's. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of tert-butyl N-4-(4-aminobutyl)-3-hydroxyphenylcarbamate exhibit potent inhibitory activity against beta-secretase (BACE1), an enzyme implicated in the production of amyloid-beta peptides, which are key players in Alzheimer's disease.

In addition to its potential as an enzyme inhibitor, tert-butyl N-4-(4-aminobutyl)-3-hydroxyphenylcarbamate has also been investigated for its anti-inflammatory properties. Inflammation is a common feature in many chronic diseases, and compounds that can effectively reduce inflammatory responses have significant therapeutic value. A study published in *Bioorganic & Medicinal Chemistry Letters* reported that tert-butyl N-4-(4-aminobutyl)-3-hydroxyphenylcarbamate derivatives exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic properties of tert-butyl N-4-(4-aminobutyl)-3-hydroxyphenylcarbamate have also been studied to understand its behavior in biological systems. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a drug candidate. A study published in *European Journal of Pharmaceutical Sciences* evaluated the pharmacokinetics of tert-butyl N-4-(4-aminobutyl)-3-hydroxyphenylcarbamate in animal models and found that it exhibits rapid absorption and sustained plasma levels, which are desirable characteristics for a therapeutic agent.

The safety profile of tert-butyl N-4-(4-aminobutyl)-3-hydroxyphenylcarbamate is another important aspect that has been extensively studied. Preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its potential for further clinical development.

In conclusion, tert-butyl N-4-(4-aminobutyl)-3-hydroxyphenylcarbamate (CAS No. 2228876-92-2) is a promising compound with diverse therapeutic applications. Its unique structural features make it a valuable intermediate in synthetic chemistry and a potential lead compound for drug discovery. Ongoing research continues to explore its potential in treating neurodegenerative diseases, inflammation, and other conditions, highlighting its significance in the field of medicinal chemistry.